2-[(5-benzyl-4-hydroxy-6-methylpyrimidin-2-yl)sulfanyl]-N-(4-chlorophenyl)acetamide

• Molecular Formula: C20H18ClN3O2S
• Molecular Weight: 399.9 g/mol
• IUPAC Name: 2-[(5-benzyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C20H18ClN3O2S/c1-13-17(11-14-5-3-2-4-6-14)19(26)24-20(22-13)27-12-18(25)23-16-9-7-15(21)8-10-16/h2-10H,11-12H2,1H3,(H,23,25)(H,22,24,26)
• InChI Key: XUMFLSYHLIWNTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)SCC(=O)NC2=CC=C(C=C2)Cl)CC3=CC=CC=C3

Description

2-[(5-benzyl-4-hydroxy-6-methylpyrimidin-2-yl)sulfanyl]-N-(4-chlorophenyl)acetamide is a complex organic compound with a unique structure.

Structure: It consists of a pyrimidine ring, a benzyl group, a chlorophenyl group, and an acetamide moiety.

Preparation Methods

Synthetic Routes:

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Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block for more complex molecules.

Biology: Investigated for potential bioactivity (e.g., enzyme inhibition, receptor binding).

Medicine: May have therapeutic applications (e.g., antimicrobial, anticancer).

Industry: Employed in the synthesis of pharmaceuticals or agrochemicals.

Mechanism of Action

Targets: The compound likely interacts with specific enzymes, receptors, or cellular pathways.

Pathways: Further research is needed to elucidate the precise mechanism.

Comparison with Similar Compounds

Uniqueness: Its specific combination of functional groups sets it apart.

Similar Compounds: Other pyrimidine-based compounds, such as 2-aminopyrimidine derivatives.

Remember that this compound’s potential lies in its versatility and applicability across scientific disciplines Researchers continue to explore its properties and potential benefits